Cas no 651744-60-4 (L-Aspartic acid, dihexyl ester)

• Product Name: L-Aspartic acid, dihexyl ester
• CAS No: 651744-60-4
• MF: C₁₆H₃₁NO₄
• MW: 301.421645402908
• CID: 403592
• PubChem ID: 57252307
• Update Time: 2025-04-19

L-Aspartic acid, dihexyl ester Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, dihexyl ester
• dihexyl (2S)-2-aminobutanedioate
• l-aspartic acid dihexyl ester
• 651744-60-4
• DTXSID40720674
• Dihexyl L-aspartate
• SCHEMBL2283596

• Inchi： 1S/C16H31NO4/c1-3-5-7-9-11-20-15(18)13-14(17)16(19)21-12-10-8-6-4-2/h14H,3-13,17H2,1-2H3/t14-/m0/s1
• InChI Key： QSWJYEUZCGTSSB-AWEZNQCLSA-N
• SMILES： O(C([C@H](CC(=O)OCCCCCC)N)=O)CCCCCC

Computed Properties

• Exact Mass: 301.22543
• Monoisotopic Mass: 301.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62